2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine

• IUPAC Name: (4-butylpiperazin-1-yl)-[8-(4-methoxyphenyl)imidazo[1,2-a]pyrazin-2-yl]methanone
• InChI: InChI=1S/C22H27N5O2/c1-3-4-10-25-12-14-26(15-13-25)22(28)19-16-27-11-9-23-20(21(27)24-19)17-5-7-18(29-2)8-6-17/h5-9,11,16H,3-4,10,12-15H2,1-2H3
• InChI Key: UWPDFZATCZAMBC-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CCN(CC1)C(=O)C2=CN3C=CN=C(C3=N2)C4=CC=C(C=C4)OC
• Molecular Formula: C22H27N5O2
• Molecular Weight: 393.5 g/mol

Description

2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine, also known as BMIP, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine is not fully understood, but it is believed to involve the inhibition of protein kinases and the modulation of various signaling pathways. 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine has been shown to inhibit the activity of several protein kinases, including Akt and ERK, which are involved in cell survival and proliferation. In addition, 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine has been found to modulate the Wnt/β-catenin signaling pathway, which is involved in cell differentiation and proliferation.
Biochemical and Physiological Effects:
2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine has been found to have several biochemical and physiological effects, including the induction of apoptosis in cancer cells, the inhibition of tumor growth, and the modulation of signaling pathways involved in cell survival and proliferation. In addition, 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine is that it has shown promising results in preclinical studies as a potential drug candidate for the treatment of cancer and neurological disorders. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to optimize its therapeutic potential.

Future Directions

Future research on 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine could focus on elucidating its mechanism of action, optimizing its therapeutic potential, and developing more efficient synthesis methods. In addition, 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine could be further explored as a potential drug candidate for the treatment of other diseases, such as autoimmune disorders and infectious diseases.

Synthesis Methods

2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine can be synthesized through a multi-step process involving the reaction of 4-methoxyphenylhydrazine with 2-bromoacetophenone, followed by the reaction of the resulting compound with butylpiperazine and then with 2,3-dichloroquinoxaline. The final product is obtained through a palladium-catalyzed coupling reaction.

Scientific Research Applications

2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine has shown potential in various scientific research applications, including as a drug candidate for the treatment of cancer and neurological disorders. Studies have shown that 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine exhibits anti-cancer activity by inducing apoptosis in cancer cells and inhibiting tumor growth. In addition, 2-[(4-Butylpiperazin-1-yl)carbonyl]-8-(4-methoxyphenyl)imidazo[1,2-a]pyrazine has been found to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.